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Compound of Interest

Compound Name: 3-Methoxy-4-methylaniline

Cat. No.: B097499

Technical Support Center: 3-Methoxy-4-
methylaniline

Welcome to the technical support resource for 3-Methoxy-4-methylaniline (CAS: 16452-01-0).
This guide is designed for researchers, chemists, and drug development professionals to
provide expert insights, field-proven protocols, and robust troubleshooting strategies for
common synthetic transformations involving this versatile aromatic amine.

Part 1: Core Properties & Handling FAQs

This section addresses fundamental questions regarding the physical properties, storage, and
safe handling of 3-Methoxy-4-methylaniline.

Q1: What are the key physical and chemical properties
of 3-Methoxy-4-methylaniline?

Understanding the fundamental properties of your starting material is critical for experimental
design. 3-Methoxy-4-methylaniline, also known as o-Cresidine, is a brown, chunky solid at
room temperature.[1][2] Its key properties are summarized below.
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Property Value Source
Molecular Formula CsH11NO [3114]
Molecular Weight 137.18 g/mol [1][3]
Melting Point 57-59 °C (135-138 °F) [3]
- _ ~251 °C (~484 °F) at 760
Boiling Point (2]
mmHg

Insoluble in water; sparingly
Solubility soluble in chloroform and [1][5]16]

slightly in methanol.

pKa 4.61+£0.10 [5]

Q2: How should I properly store and handle 3-Methoxy-
4-methylaniline?

Proper storage is crucial to maintain the integrity of the reagent. This compound is sensitive to
prolonged exposure to air and can oxidize.[1][2]

o Storage: Keep the material in a tightly closed container under an inert atmosphere (e.g.,
nitrogen or argon) and store at refrigerated temperatures (2-8°C).[2][7]

» Handling: Use this chemical in a well-ventilated area or fume hood.[8] Wear appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[2]

e Incompatibilities: Avoid contact with strong oxidizing agents, isocyanates, peroxides, acid
halides, and anhydrides.[1][2]

Q3: What are the primary safety hazards associated with
3-Methoxy-4-methylaniline?

This compound is classified as harmful and requires careful handling.[9]

 Toxicity: Harmful if swallowed and harmful in contact with skin.[3][9]
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e Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[3]

[8][°]

o Exposure Symptoms: Exposure may lead to symptoms such as skin and eye irritation,
nausea, weakness, and cyanosis (bluish discoloration of the skin).[1]

In case of exposure, seek immediate medical advice. If the substance comes into contact with
eyes, rinse cautiously with water for several minutes.[8]

Part 2: Troubleshooting Common Synthetic
Reactions

This section provides in-depth, question-and-answer guides for troubleshooting three common
reaction classes involving 3-Methoxy-4-methylaniline: Buchwald-Hartwig Amination,
Sandmeyer Reaction, and Amide Coupling.

General Troubleshooting Workflow

Before diving into specific reactions, consider this general workflow when a reaction fails or
provides low yields.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.sigmaaldrich.com/GB/en/product/aldrich/724688
https://static.cymitquimica.com/products/10/pdf/sds-F692633.pdf
https://www.chemical-label.com/en/ghs/print-clp/16452-01-0/3-methoxy-4-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-4-methylaniline
https://static.cymitquimica.com/products/10/pdf/sds-F692633.pdf
https://www.benchchem.com/product/b097499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing
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Oxidative
Addition
(Ar-X)

([L—Pd(II)(Ar)(NR'R")])

Buchwald-Hartwig Catalytic Cycle

Reductive
([L—Pd(II)(Ar)(X)]) Elimination
(forms Ar-NR'R")
+ HNR'R"
- HX
(Base)

(3-Methoxy-4-methylaniline)

aNOz, HX
0-5°C

Ar-N2* X~
(Diazonium Salt)

(Product)
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Amide Coupling Fails

( Are Coupling Reagents Fresh? )

If Reagents OK

Try Increasing Temperature
(40-70 °C)

If Temp Fails

Switch to Stronger
Coupling Agent
(e.g., HATU -> PyBOP)

f Still Fails

Convert Acid to
Acyl Chloride
(SOClI2 or (COCl)2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.sigmaaldrich.com/GB/en/product/aldrich/724688
https://www.scbt.com/p/3-methoxy-4-methylaniline-16452-01-0
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB4110055.htm
https://www.fishersci.ca/shop/products/3-methoxy-4-methylaniline-99-thermo-scientific/p-7033278
https://www.pharmaffiliates.com/en/66584-31-4-3-methoxy-5-methylaniline-pa2704923.html
https://static.cymitquimica.com/products/10/pdf/sds-F692633.pdf
https://www.chemical-label.com/en/ghs/print-clp/16452-01-0/3-methoxy-4-methylaniline
https://www.benchchem.com/product/b097499#troubleshooting-guide-for-reactions-with-3-methoxy-4-methylaniline
https://www.benchchem.com/product/b097499#troubleshooting-guide-for-reactions-with-3-methoxy-4-methylaniline
https://www.benchchem.com/product/b097499#troubleshooting-guide-for-reactions-with-3-methoxy-4-methylaniline
https://www.benchchem.com/product/b097499#troubleshooting-guide-for-reactions-with-3-methoxy-4-methylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b097499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

